Cas no 2138220-70-7 (4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione)

• Product Name: 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• CAS No: 2138220-70-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5771134
• PubChem ID: 165474470
• Update Time: 2025-06-08

4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1128012
• 4-methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• 2138220-70-7
• 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione

• Inchi： 1S/C11H18O4/c1-7(10(12)8(2)14-3)11(13)9-4-5-15-6-9/h7-9H,4-6H2,1-3H3
• InChI Key： NPJIZJWJZCLBPI-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C)C(C(C)OC)=O)=O)C1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione

4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione (CAS No. 2138220-70-7): An Emerging Compound in Medicinal Chemistry

4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione (CAS No. 2138220-70-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 4-methoxy, 2-methyl, and 1-(oxolan-3-yl) substituents, exhibits a diverse range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione is particularly noteworthy for its combination of a diketone moiety and a cyclic ether group. The presence of these functional groups contributes to its stability and reactivity, making it an ideal candidate for various synthetic transformations and biological evaluations. Recent studies have highlighted the importance of such compounds in the development of new drugs and therapeutic agents.

In the context of medicinal chemistry, 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione has been investigated for its potential as an inhibitor of specific enzymes and pathways. One notable area of research is its activity against kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione on a panel of kinases. The results indicated that this compound selectively inhibited certain kinases with high potency and selectivity. This selective inhibition is crucial for minimizing off-target effects and improving the therapeutic index of potential drug candidates.

Beyond its kinase inhibitory properties, 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione has also been studied for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can modulate these mechanisms effectively have the potential to treat a wide range of inflammatory diseases. Preliminary studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory signaling pathways.

The pharmacokinetic properties of 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione are another important aspect of its evaluation as a potential drug candidate. Pharmacokinetic studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its biological activities, the synthetic accessibility of 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione is an important consideration for its development as a drug candidate. Synthetic routes that are efficient, scalable, and cost-effective are crucial for translating laboratory findings into practical applications. Recent advances in synthetic chemistry have led to the development of novel methods for synthesizing this compound with high yield and purity.

The safety profile of 4-Methoxy-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione is also being closely monitored during preclinical studies. Toxicity assessments are essential for identifying any potential adverse effects before advancing to clinical trials. Preliminary data suggest that this compound has a favorable safety profile at therapeutic doses, although further studies are needed to fully characterize its safety in different animal models.

In conclusion, 4-Methoxy-2-methyl-1-(oxolan-3-y l)pentane - 1 , 3 - dione strong > (CAS No . 2 1 3 8 2 2 0 - 7 0 - 7 ) represents a promising compound in medicinal chemistry with diverse biological activities . Its unique structural features , combined with favorable pharmacokinetic properties and safety profile , make it an attractive candidate for further research and development . Ongoing studies aim to elucidate its mechanism of action , optimize its structure for improved potency , and evaluate its efficacy in various disease models . As research progresses , it is anticipated that this compound will contribute significantly to the advancement of new therapeutic strategies . p >